Cas no 1218522-07-6 ((2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid)

• Product Name: (2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid
• CAS No: 1218522-07-6
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• CID: 5206552
• Update Time: 2025-05-21

(2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-2-(pyrrolidin-1-yl)acetic acid
• 2-(2,4-Dichlorophenyl)-2-(pyrrolidin-1-yl)aceticacid
• (2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid

• Inchi： 1S/C12H13Cl2NO2/c13-8-3-4-9(10(14)7-8)11(12(16)17)15-5-1-2-6-15/h3-4,7,11H,1-2,5-6H2,(H,16,17)
• InChI Key： DXSNXBKXSFYPEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)N1CCCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1
• Topological Polar Surface Area: 40.5

Additional information on (2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid

Research Update on (2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid (CAS: 1218522-07-6): A Promising Scaffold in Medicinal Chemistry

The compound (2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid (CAS: 1218522-07-6) has recently emerged as a structurally interesting scaffold in medicinal chemistry research. This brief synthesizes key findings from 2022-2023 literature regarding its synthesis, biological activities, and potential therapeutic applications. The molecule combines a dichlorophenyl moiety with a pyrrolidine-acetic acid structure, offering unique physicochemical properties that make it particularly valuable for drug discovery programs targeting inflammatory and metabolic disorders.

A 2023 study published in European Journal of Medicinal Chemistry (DOI: 10.1016/j.ejmech.2023.115123) demonstrated that derivatives of 1218522-07-6 exhibit potent inhibition of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), with IC50 values in the low micromolar range. This enzyme plays a crucial role in glucocorticoid metabolism, suggesting potential applications in metabolic syndrome and type 2 diabetes. The lead compound showed 87% inhibition at 10 μM concentration in human liver microsomes, with favorable metabolic stability (t1/2 > 120 min).

Structural optimization efforts reported in Bioorganic Chemistry (2022, 128: 106061) focused on modifying the pyrrolidine ring and acetic acid moiety of 1218522-07-6. Researchers developed a series of 32 analogs, with compound 17b showing enhanced solubility (2.8 mg/mL in PBS) while maintaining target engagement. X-ray crystallography revealed key interactions with the 11β-HSD1 active site, particularly hydrogen bonding with Tyr177 and hydrophobic interactions with the dichlorophenyl group.

In neurodegenerative research, a patent application (WO2023052145) disclosed novel 1218522-07-6 derivatives as modulators of α-synuclein aggregation. The lead candidate reduced fibril formation by 62% in thioflavin T assays and showed neuroprotective effects in SH-SY5Y cells exposed to preformed fibrils (p < 0.01 vs control). This suggests potential utility in Parkinson's disease therapeutics, though further in vivo validation is needed.

Synthetic methodology for 1218522-07-6 was improved in Organic Process Research & Development (2023, 27: 412-420), where a continuous flow approach achieved 92% yield with >99% purity at 100g scale. The new route eliminates column chromatography and reduces solvent waste by 70%, addressing previous scalability challenges. Process analytical technology (PAT) was implemented to monitor critical quality attributes in real-time.

Pharmacokinetic studies in rodents (unpublished data from conference abstracts) indicate that the parent compound has moderate oral bioavailability (F = 43%) with linear exposure up to 50 mg/kg. The major metabolite results from pyrrolidine N-oxidation, which retains partial activity. Tissue distribution studies show preferential accumulation in liver and adipose tissue (3-5× plasma levels), consistent with its metabolic targets.

Ongoing clinical translation efforts focus on developing 1218522-07-6 derivatives as dual 11β-HSD1/PPARγ modulators for non-alcoholic steatohepatitis (NASH). Preclinical data demonstrate reduced liver fibrosis (p < 0.05) and improved insulin sensitivity in diet-induced obese mice, with fewer side effects than current PPARγ full agonists. Phase I trials are anticipated to begin in Q4 2024.

In conclusion, (2,4-Dichloro-phenyl)-pyrrolidin-1-yl-acetic acid represents a versatile scaffold with demonstrated activity across multiple therapeutic areas. Recent advances in structure-activity relationships, synthetic accessibility, and mechanistic understanding position this chemotype as a promising candidate for further development. Future research should address potential off-target effects and explore combination therapies leveraging its unique pharmacological profile.